1. Home
  2. Product
  3. 1-{6-[4-(dimethylamino)phenyl]-3-(hexylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone
1-{6-[4-(dimethylamino)phenyl]-3-(hexylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone 1-{6-[4-(dimethylamino)phenyl]-3-(hexylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone
Brand Name: Vulcanchem
CAS No.:
VCID: VC0940945
InChI: InChI=1S/C26H31N5O2S/c1-5-6-7-10-17-34-26-27-24-23(28-29-26)21-11-8-9-12-22(21)31(18(2)32)25(33-24)19-13-15-20(16-14-19)30(3)4/h8-9,11-16,25H,5-7,10,17H2,1-4H3
SMILES: CCCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=C(C=C4)N(C)C)C(=O)C)N=N1
Molecular Formula: C26H31N5O2S
Molecular Weight: 477.6 g/mol

1-{6-[4-(dimethylamino)phenyl]-3-(hexylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone

CAS No.:

Cat. No.: VC0940945

Molecular Formula: C26H31N5O2S

Molecular Weight: 477.6 g/mol

* For research use only. Not for human or veterinary use.

1-{6-[4-(dimethylamino)phenyl]-3-(hexylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone -

Specification

Molecular Formula C26H31N5O2S
Molecular Weight 477.6 g/mol
IUPAC Name 1-[6-[4-(dimethylamino)phenyl]-3-hexylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]ethanone
Standard InChI InChI=1S/C26H31N5O2S/c1-5-6-7-10-17-34-26-27-24-23(28-29-26)21-11-8-9-12-22(21)31(18(2)32)25(33-24)19-13-15-20(16-14-19)30(3)4/h8-9,11-16,25H,5-7,10,17H2,1-4H3
Standard InChI Key KNIFWUAYIPCTIA-UHFFFAOYSA-N
SMILES CCCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=C(C=C4)N(C)C)C(=O)C)N=N1
Canonical SMILES CCCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=C(C=C4)N(C)C)C(=O)C)N=N1

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19